Cas no 877815-52-6 (N-(4-ethoxyphenyl)-2-{5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 877815-52-6
• MF: C₁₈H₂₁N₅O₂S
• MW: 371.45664191246
• CID: 6430425
• PubChem ID: 7267538
• Update Time: 2025-11-01

N-(4-ethoxyphenyl)-2-{5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• N-(4-ethoxyphenyl)-2-[(5-ethyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(4-ethoxyphenyl)-2-((5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• AKOS016380720
• N-(4-ethoxyphenyl)-2-{[5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• SR-01000022679-1
• SR-01000022679
• 877815-52-6
• F2563-0091

• Inchi： 1S/C18H21N5O2S/c1-3-16-20-21-18(23(16)22-11-5-6-12-22)26-13-17(24)19-14-7-9-15(10-8-14)25-4-2/h5-12H,3-4,13H2,1-2H3,(H,19,24)
• InChI Key： IMRRJGAEFVBBHP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1=NN=C(CC)N1N1C=CC=C1

Computed Properties

• Exact Mass: 371.14159610g/mol
• Monoisotopic Mass: 371.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.3Ų

Additional information on N-(4-ethoxyphenyl)-2-{5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Professional Introduction to N-(4-ethoxyphenyl)-2-{5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 877815-52-6)

N-(4-ethoxyphenyl)-2-{5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 877815-52-6, represents a novel molecular entity with a complex structural framework that includes multiple heterocyclic moieties. The presence of functional groups such as the ethoxy substituent on the phenyl ring and the sulfanyl group linked to a triazole ring suggests potential biological activities that are worthy of in-depth investigation.

The structural composition of N-(4-ethoxyphenyl)-2-{5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide positions it as a candidate for further exploration in drug discovery programs. The interplay between the aromatic ring and the heterocyclic system may contribute to unique physicochemical properties, including solubility, stability, and bioavailability, which are critical factors in pharmaceutical development. Moreover, the sulfanyl group within the triazole moiety could play a pivotal role in modulating biological interactions, making this compound an intriguing subject for medicinal chemists.

In recent years, there has been a growing interest in designing molecules that incorporate multiple pharmacophoric elements to enhance therapeutic efficacy. The compound N-(4-ethoxyphenyl)-2-{5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide aligns with this trend by combining several distinct structural features. The pyrrole ring is known to be a common component in bioactive molecules, often contributing to binding affinity and selectivity. Similarly, the triazole ring is frequently employed in medicinal chemistry due to its ability to engage with biological targets in diverse ways. The combination of these elements within a single molecule suggests that N-(4-ethoxyphenyl)-2-{5-ethyl-4-(1H-pyrrol-l -yl)-4H-l ,2 ,4-triazol-l -3 -ylsulfanyl}acetamide may exhibit multifaceted biological activities.

The potential applications of this compound are broad and could span various therapeutic areas. For instance, the sulfanyl group might enable interactions with enzymes or receptors involved in inflammatory pathways, making it a candidate for anti-inflammatory drugs. Additionally, the presence of the ethoxyphenyl moiety could influence metabolic stability and bioavailability, which are essential considerations in drug design. Recent studies have highlighted the importance of structure-based drug design approaches, where computational modeling and experimental validation are used to optimize molecular properties. N-(4-et hox yph enyl)-2-{5 -ethyl - 4 -( 1 H -pyr rol - l - yl ) - 4 H - l , 2 , 4-tria z ol-l -3 - ylsulfanyl}acetamide could serve as a valuable scaffold for such investigations.

The synthesis of complex organic molecules like N-(4-et hox yph enyl)-2-{5 -ethyl - 4 -( 1 H -pyr rol - l - yl ) - 4 H - l , 2 , 4-tria z ol-l -3 - ylsulfanyl}acetamide presents both challenges and opportunities for synthetic chemists. The need to introduce multiple functional groups while maintaining regioselectivity requires careful planning and execution. Advances in synthetic methodologies have enabled the construction of increasingly complex molecules with high precision. Techniques such as transition-metal-catalyzed reactions and orthogonal functionalization strategies have been instrumental in achieving these goals. The synthesis of this compound would likely involve multi-step processes that showcase modern synthetic approaches.

In conclusion, N-(4-et hox yph enyl)-2-{5 -ethyl - 4 -( 1 H -pyr rol l-y l) - 4 H-l , 2 , 4-tria z ol-l -3-y lsulfanyl}acetamide (CAS No. 87781552_6 b>) is a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic systems and functional groups makes it an attractive candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing new therapeutic agents that address unmet medical needs.